Cas no 2229384-55-6 ((1-benzylpiperidin-3-yl)methanethiol)
(1-benzylpiperidin-3-yl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- (1-benzylpiperidin-3-yl)methanethiol
- 2229384-55-6
- EN300-1864945
-
- Inchi: 1S/C13H19NS/c15-11-13-7-4-8-14(10-13)9-12-5-2-1-3-6-12/h1-3,5-6,13,15H,4,7-11H2
- InChI Key: NINOOWUUDHGTLS-UHFFFAOYSA-N
- SMILES: SCC1CCCN(CC2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 221.12382078g/mol
- Monoisotopic Mass: 221.12382078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 4.2Ų
(1-benzylpiperidin-3-yl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1864945-0.05g |
(1-benzylpiperidin-3-yl)methanethiol |
2229384-55-6 | 0.05g |
$924.0 | 2023-09-18 | ||
| Enamine | EN300-1864945-0.1g |
(1-benzylpiperidin-3-yl)methanethiol |
2229384-55-6 | 0.1g |
$968.0 | 2023-09-18 | ||
| Enamine | EN300-1864945-0.25g |
(1-benzylpiperidin-3-yl)methanethiol |
2229384-55-6 | 0.25g |
$1012.0 | 2023-09-18 | ||
| Enamine | EN300-1864945-0.5g |
(1-benzylpiperidin-3-yl)methanethiol |
2229384-55-6 | 0.5g |
$1056.0 | 2023-09-18 | ||
| Enamine | EN300-1864945-1.0g |
(1-benzylpiperidin-3-yl)methanethiol |
2229384-55-6 | 1g |
$1100.0 | 2023-06-01 | ||
| Enamine | EN300-1864945-2.5g |
(1-benzylpiperidin-3-yl)methanethiol |
2229384-55-6 | 2.5g |
$2155.0 | 2023-09-18 | ||
| Enamine | EN300-1864945-5.0g |
(1-benzylpiperidin-3-yl)methanethiol |
2229384-55-6 | 5g |
$3189.0 | 2023-06-01 | ||
| Enamine | EN300-1864945-10.0g |
(1-benzylpiperidin-3-yl)methanethiol |
2229384-55-6 | 10g |
$4729.0 | 2023-06-01 | ||
| Enamine | EN300-1864945-1g |
(1-benzylpiperidin-3-yl)methanethiol |
2229384-55-6 | 1g |
$1100.0 | 2023-09-18 | ||
| Enamine | EN300-1864945-5g |
(1-benzylpiperidin-3-yl)methanethiol |
2229384-55-6 | 5g |
$3189.0 | 2023-09-18 |
(1-benzylpiperidin-3-yl)methanethiol Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on (1-benzylpiperidin-3-yl)methanethiol
Comprehensive Overview of (1-benzylpiperidin-3-yl)methanethiol (CAS No. 2229384-55-6): Properties, Applications, and Research Insights
(1-benzylpiperidin-3-yl)methanethiol (CAS No. 2229384-55-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a piperidine core with a benzyl substituent and a thiol functional group, making it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, given the piperidine moiety's prevalence in neuroactive compounds.
The compound's CAS number 2229384-55-6 serves as a critical identifier in regulatory and safety documentation. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, particularly in projects targeting neurodegenerative diseases—a hot topic in 2024 as global populations age. Its methanethiol group offers unique reactivity for bioconjugation, aligning with trends in targeted drug delivery systems and proteomics research.
From a synthetic chemistry perspective, (1-benzylpiperidin-3-yl)methanethiol exemplifies modern scaffold hopping strategies. The benzylpiperidine segment is structurally analogous to several FDA-approved drugs, while the thiol functionality enables disulfide bridge formation—a key mechanism in peptide-based therapeutics. This dual-character design responds to the pharmaceutical industry's demand for multifunctional building blocks.
Analytical characterization of CAS 2229384-55-6 typically involves HPLC-MS and NMR spectroscopy, with particular attention to the chiral center at the piperidine-3-position. The compound's logP value and hydrogen bonding capacity make it relevant to discussions about blood-brain barrier permeability—a frequent search query among medicinal chemists. Recent patent literature suggests applications in allosteric modulator development for GPCR targets.
In material science, the thiol group of (1-benzylpiperidin-3-yl)methanethiol facilitates surface modifications on gold nanoparticles and quantum dots, addressing the growing interest in nanotheranostics. This aligns with 2024's focus on precision medicine tools, where researchers frequently search for biocompatible coating agents. The compound's aromatic system also contributes to UV absorption properties, potentially useful in photostability studies.
Quality control protocols for CAS 2229384-55-6 emphasize residual solvent analysis and stereochemical purity, reflecting industry concerns about genotoxic impurities. The compound's stability under various pH conditions makes it suitable for formulation screening—another trending topic in pharmaceutical forums. Its crystallization behavior has been studied using XRPD, important for polymorph control in API manufacturing.
Environmental and safety assessments of (1-benzylpiperidin-3-yl)methanethiol focus on its biodegradation pathways and ecotoxicological profile, responding to increased regulatory scrutiny on green chemistry principles. The thiol group's potential for metal chelation has sparked interest in environmental remediation applications, though this remains an emerging research area.
Supply chain data indicates growing demand for 2229384-55-6 among contract research organizations and academic labs, particularly those investigating sigma receptor ligands or vesicular monoamine transporters. The compound's structural similarity to psychoactive substances requires careful regulatory compliance, though its primary use remains in legitimate research contexts.
2229384-55-6 ((1-benzylpiperidin-3-yl)methanethiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)